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Compound of Interest

Compound Name: ML345

Cat. No.: B571563

Disclaimer: This document provides essential guidance on the safe handling of ML345 based
on general principles for potent small-molecule inhibitors. A specific Safety Data Sheet (SDS)
for ML345 is not readily available in public domains. Therefore, it is imperative for all personnel
to conduct a thorough risk assessment in consultation with their institution's Environmental
Health and Safety (EHS) department before handling this compound.

ML345 is a potent and selective small-molecule inhibitor of the Insulin-Degrading Enzyme
(IDE), with an IC50 value of 188 nM.[1] It is intended for research use only.[2] The compound
acts by targeting a specific cysteine residue (Cys819) within the IDE protein. Given its high

potency and reactive nature, stringent safety protocols must be followed to minimize exposure
risks.

Immediate Safety and Operational Plan

In the absence of a specific SDS, a risk assessment is the first and most critical step. The
following workflow outlines the necessary procedural steps for safe handling of ML345.
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Caption: Workflow for handling ML345 in the absence of a specific SDS.
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Personal Protective Equipment (PPE)

Due to its potent nature, a comprehensive PPE strategy is crucial to prevent dermal, ocular,

and respiratory exposure.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides a barrier against skin
contact. Double-gloving is
recommended for handling

highly potent compounds.

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects eyes from splashes of
the compound in solid or

solution form.

Body Protection

A lab coat, worn fully buttoned.

Consider a disposable gown
for procedures with a higher

risk of contamination.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
may be necessary, especially
when handling the solid
compound outside of a
certified containment system.

Consult with your EHS

department for the appropriate

type of respirator.

Powdered forms of potent
compounds pose a significant

inhalation risk.[3]

Handling Procedures

Engineering Controls:

o All work with ML345, especially the handling of the solid form, should be conducted in a

certified chemical fume hood or a similar ventilated enclosure to minimize inhalation

exposure.[4]

» For weighing the solid compound, a ventilated balance enclosure is recommended.
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Operational Practices:
» Designate a specific area within the laboratory for handling ML345.

e Prepare a stock solution of the compound to minimize the need for repeated handling of the
solid form. ML345 is soluble in DMSO.

e Thoroughly wash hands after handling the compound, even if gloves were worn.

Disposal Plan

Proper disposal of ML345 and any contaminated materials is critical to prevent environmental
contamination and ensure safety.

Waste Stream Disposal Procedure

) Dispose of as hazardous chemical waste in a
Solid ML345 )
clearly labeled, sealed container.

Collect in a designated, sealed waste container.

Do not mix with other solvent waste streams
Solutions of ML345 unless approved by your EHS department.

Halogenated and non-halogenated solvent

wastes should generally be kept separate.[5]

Disposable labware (e.g., pipette tips, tubes)
Contaminated Labware that has come into contact with ML345 should

be disposed of as solid hazardous waste.

Used gloves, disposable gowns, and other
Contaminated PPE contaminated PPE should be collected in a

designated hazardous waste bag.

Note: Never dispose of ML345 down the drain or in the regular trash. All waste must be
handled in accordance with local, state, and federal regulations.[6]

Mechanism of Action and Signaling Pathway
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ML345 is an inhibitor of Insulin-Degrading Enzyme (IDE). IDE is a key enzyme responsible for
the degradation of insulin and amyloid-beta (AB), a peptide implicated in Alzheimer's disease.
[7] By inhibiting IDE, ML345 can increase the levels of insulin and A, which has therapeutic
implications for diabetes and Alzheimer's disease research.[1]
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Caption: Mechanism of action of ML345 as an inhibitor of IDE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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